Cas no 1805847-44-2 (1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1805847-44-2
• MF: C₁₀H₈BrClF₂O₂
• MW: 313.523128509521
• CID: 4975640
• Update Time: 2025-06-10

1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H8BrClF2O2/c1-5(15)9(11)7-4-6(16-10(13)14)2-3-8(7)12/h2-4,9-10H,1H3
• InChI Key： LUHLJANWHSCTLG-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=C(C=1)OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one

Research Brief on 1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one (CAS: 1805847-44-2)

1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one (CAS: 1805847-44-2) is a specialized chemical compound that has recently garnered attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo- and chloro-substituted phenyl ring with a difluoromethoxy group, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential applications in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drug design.

The compound's structural features, including the presence of halogen atoms and the difluoromethoxy group, contribute to its reactivity and potential as a building block for more complex molecules. Researchers have investigated its utility in cross-coupling reactions and as a precursor for the synthesis of heterocyclic compounds, which are often pivotal in pharmaceutical development. The difluoromethoxy group, in particular, is known to enhance metabolic stability and bioavailability, making it a valuable moiety in drug design.

Recent publications have highlighted the synthesis and characterization of 1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one, with a focus on optimizing its yield and purity for industrial-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure and assess its stability under various conditions. These studies are critical for ensuring the compound's suitability for further pharmaceutical applications.

In addition to its synthetic utility, preliminary biological evaluations have suggested that derivatives of this compound exhibit promising activity against specific enzyme targets. For instance, some analogs have shown inhibitory effects on kinases and proteases, which are implicated in various disease pathways. These findings underscore the potential of 1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one as a scaffold for the development of targeted therapies.

Despite these advancements, challenges remain in the scalable synthesis and functionalization of this compound. Researchers are actively exploring greener and more efficient synthetic routes to address these issues. Furthermore, detailed mechanistic studies are needed to fully understand its interactions with biological targets and to optimize its pharmacological properties.

In conclusion, 1-Bromo-1-(2-chloro-5-(difluoromethoxy)phenyl)propan-2-one represents a versatile and promising intermediate in medicinal chemistry. Ongoing research aims to expand its applications and overcome existing limitations, paving the way for its integration into next-generation drug discovery programs. The compound's unique structural attributes and biological potential make it a subject of continued interest in the scientific community.